Cas no 21905-97-5 (3-(3-Chlorophenyl)butan-2-one)

• Product Name: 3-(3-Chlorophenyl)butan-2-one
• CAS No: 21905-97-5
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• CID: 252592
• PubChem ID: 53425171
• Update Time: 2025-04-19

3-(3-Chlorophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chlorophenyl)butan-2-one
• 2-Butanone,3-(3-chlorophenyl)-
• 3-(3-chlorophenyl)-2-Butanone
• 2-Butanone,3-(m-chlorophenyl)- (8CI)
• AKOS015781991
• 21905-97-5
• FT-0732086
• DTXSID50698774

• Inchi： 1S/C10H11ClO/c1-7(8(2)12)9-4-3-5-10(11)6-9/h3-7H,1-2H3
• InChI Key： HSNZRSBKNMTPHB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C(C)=O)C

Computed Properties

• Exact Mass: 182.04993
• Monoisotopic Mass: 182.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.7

Experimental Properties

• PSA: 17.07